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Compound of Interest

Compound Name: Ticagrelor

Cat. No.: B1683153 Get Quote

For researchers, scientists, and drug development professionals, ensuring personal and

environmental safety during the handling of active pharmaceutical ingredients like Ticagrelor is
paramount. This guide provides essential, immediate safety and logistical information, including

detailed operational and disposal plans, to foster a secure laboratory environment.

Ticagrelor, a potent P2Y12 platelet inhibitor, requires careful handling to prevent occupational

exposure and ensure the integrity of research. Adherence to stringent safety protocols is crucial

from receipt of the compound to its final disposal.

Personal Protective Equipment (PPE) and Engineering
Controls
The primary defense against exposure to potent pharmaceutical compounds is a combination

of appropriate personal protective equipment and effective engineering controls.

Engineering Controls:

Ventilation: All handling of Ticagrelor powder should be conducted in a well-ventilated area.

A laboratory fume hood or a powder containment hood is recommended to minimize the risk

of inhalation.

Restricted Access: The area where Ticagrelor is handled should be clearly designated and

access should be restricted to authorized personnel only.
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Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory for all

personnel handling Ticagrelor.

PPE Component Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

a face shield conforming to EN

166 (EU) or NIOSH (US)

standards.

Protects against splashes and

airborne particles.

Hand Protection

Nitrile gloves are

recommended for incidental

splash protection. For

prolonged contact, thicker,

chemical-resistant gloves

should be considered. Double

gloving is a best practice.

Prevents dermal absorption.

The outer glove can be

removed immediately in case

of contamination.

Body Protection

A disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-certified N95 or N100

respirator is required when

handling powders outside of a

containment system or when

there is a risk of aerosol

generation.

Prevents inhalation of the

compound.

Glove Selection: While specific permeation breakthrough time data for Ticagrelor is not readily

available, nitrile gloves offer good resistance to a range of chemicals. It is crucial to change

gloves immediately if they become contaminated. For tasks with a higher risk of exposure,

consulting the glove manufacturer's chemical resistance guide is recommended.
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Chemical Class
Nitrile Glove Resistance (General
Guidance)

Alcohols Good to Excellent

Weak Acids and Bases Good

Aliphatic Hydrocarbons Good to Excellent

Aromatic & Halogenated Hydrocarbons Poor

Ketones Poor

This table provides general guidance. Always consult the specific glove manufacturer's data for

the chemicals being used.

Experimental Protocols: Safe Handling of Ticagrelor
Powder
This protocol outlines the step-by-step procedure for safely handling Ticagrelor powder in a

laboratory setting.

1. Preparation: 1.1. Ensure the fume hood or containment unit is functioning correctly. 1.2.

Decontaminate the work surface with a suitable cleaning agent. 1.3. Assemble all necessary

equipment (e.g., weigh paper, spatula, vials, solvent). 1.4. Don the appropriate personal

protective equipment (lab coat, double nitrile gloves, safety goggles, and a respirator if

required).

2. Weighing Ticagrelor Powder: 2.1. Perform all weighing operations within the fume hood or

containment unit. 2.2. Use a dedicated, clean spatula for handling the powder. 2.3. Carefully

transfer the desired amount of Ticagrelor onto weigh paper or into a pre-tared vial. 2.4. Avoid

generating dust. If any powder is spilled, clean it up immediately following the spill cleanup

protocol. 2.5. Close the primary container of Ticagrelor securely after use.

3. Solution Preparation: 3.1. Add the solvent to the vial containing the weighed Ticagrelor
powder within the fume hood. 3.2. Cap the vial and mix gently until the powder is fully

dissolved. 3.3. Label the vial clearly with the compound name, concentration, solvent, and date

of preparation.
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4. Post-Handling Procedures: 4.1. Decontaminate all surfaces and equipment used for

handling Ticagrelor. A 10% bleach solution followed by a rinse with 70% ethanol or water is a

common practice for decontaminating surfaces.[1] 4.2. Carefully remove the outer pair of

gloves and dispose of them in the designated chemical waste container. 4.3. Remove the

remaining PPE in the correct order (gown, inner gloves, eye protection, and respirator if used)

and dispose of them in the appropriate waste stream. 4.4. Wash hands thoroughly with soap

and water.

Workflow for Handling Ticagrelor Powder
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Caption: A step-by-step workflow for the safe handling of Ticagrelor powder in a laboratory.
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Operational and Disposal Plan
A clear and concise plan for the disposal of Ticagrelor and associated waste is essential to

maintain a safe laboratory and comply with environmental regulations. As Ticagrelor is not

classified as an RCRA hazardous waste, it can be disposed of as non-hazardous

pharmaceutical waste.[2][3]

1. Waste Segregation: 1.1. Solid Waste: All solid waste contaminated with Ticagrelor, including

gloves, gowns, weigh papers, and empty vials, should be collected in a dedicated, clearly

labeled waste container lined with a durable plastic bag. 1.2. Liquid Waste: Unused solutions of

Ticagrelor should be collected in a separate, sealed, and clearly labeled container. Do not mix

with other solvent waste streams unless compatibility has been confirmed. 1.3. Sharps Waste:

Needles, syringes, and other sharps contaminated with Ticagrelor should be disposed of in a

designated sharps container.

2. Waste Container Management: 2.1. All waste containers must be kept closed except when

adding waste. 2.2. Containers should be stored in a designated, secure area away from

general laboratory traffic. 2.3. Ensure all containers are labeled with "Ticagrelor Waste" and

the date of accumulation.

3. Disposal Procedure: 3.1. Once the waste containers are full, they should be securely sealed.

3.2. Arrange for pickup and disposal through a licensed and reputable chemical or

pharmaceutical waste disposal company.[4] 3.3. Maintain all documentation related to waste

disposal for regulatory compliance.

Disposal Workflow for Ticagrelor Waste
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Caption: A workflow outlining the proper segregation, collection, and disposal of Ticagrelor
waste.

By implementing these comprehensive safety and handling procedures, research institutions

can significantly mitigate the risks associated with handling potent pharmaceutical compounds

like Ticagrelor, ensuring the well-being of their personnel and the protection of the

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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